Cas no 2229365-80-2 (2-1-(2-nitrophenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(2-nitrophenyl)cyclopropylethan-1-amine
• CAS No: 2229365-80-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5979331
• PubChem ID: 165705261
• Update Time: 2025-05-20

2-1-(2-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-nitrophenyl)cyclopropylethan-1-amine
• 2229365-80-2
• 2-[1-(2-nitrophenyl)cyclopropyl]ethan-1-amine
• EN300-1767647

• Inchi： 1S/C11H14N2O2/c12-8-7-11(5-6-11)9-3-1-2-4-10(9)13(14)15/h1-4H,5-8,12H2
• InChI Key： VLJRBVPDLSXVPT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1(CCN)CC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-1-(2-nitrophenyl)cyclopropylethan-1-amine

Comprehensive Overview of 2-1-(2-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229365-80-2)

2-1-(2-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229365-80-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. The compound features a cyclopropyl ring fused with a nitrophenyl group, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery and medicinal chemistry, where its structural motifs can be leveraged to design novel therapeutics.

One of the key reasons for the growing interest in 2-1-(2-nitrophenyl)cyclopropylethan-1-amine is its potential application in central nervous system (CNS) drug development. The nitrophenyl moiety is known to interact with specific biological targets, which could be exploited for designing compounds with neuroprotective or psychoactive properties. Additionally, the cyclopropyl group is often used to enhance metabolic stability, a critical factor in pharmacokinetics and drug delivery systems. This dual functionality makes the compound a subject of intense study in biopharmaceutical research.

From a synthetic chemistry perspective, 2-1-(2-nitrophenyl)cyclopropylethan-1-amine presents intriguing challenges and opportunities. The presence of both a nitro group and an amine functionality allows for diverse chemical transformations, including reductions, acylations, and cyclizations. These reactions are essential for creating libraries of derivatives, which are then screened for biological activity. The compound’s versatility aligns with the current trend in high-throughput screening (HTS) and combinatorial chemistry, where rapid synthesis and testing of analogs are paramount.

Another area where 2-1-(2-nitrophenyl)cyclopropylethan-1-amine shows promise is in the field of material science. The nitrophenyl group can act as a photoactive unit, making the compound a candidate for developing light-sensitive materials or molecular switches. Such applications are highly relevant in the context of smart materials and nanotechnology, where precise control over molecular behavior is required. Researchers are also exploring its use in organic electronics, particularly in the design of semiconducting polymers and optoelectronic devices.

In terms of safety and handling, 2-1-(2-nitrophenyl)cyclopropylethan-1-amine should be treated with standard laboratory precautions. While it is not classified as a hazardous substance under most regulatory frameworks, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. The compound’s stability under various conditions is an active area of investigation, particularly for industrial-scale applications where storage and transport considerations are critical.

The demand for 2-1-(2-nitrophenyl)cyclopropylethan-1-amine is expected to rise as its applications in drug discovery and material science become more apparent. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. For those seeking custom synthesis or bulk quantities, it is advisable to consult specialized chemical providers who can ensure high purity and consistent quality.

In conclusion, 2-1-(2-nitrophenyl)cyclopropylethan-1-amine (CAS No. 2229365-80-2) represents a fascinating intersection of chemistry and applied science. Its structural features and functional groups make it a versatile tool for medicinal chemistry, material science, and beyond. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing scientific innovation and technological development.